Cas no 895241-94-8 (1-Pyrrolidinecarboxylic acid, 3-cyano-4-hydroxy-, 1,1-dimethylethylester, (3R,4R)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-cyano-4-hydroxy-, 1,1-dimethylethylester, (3R,4R)-
• CAS No: 895241-94-8
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 1942390
• PubChem ID: 70903422
• Update Time: 2025-04-21

1-Pyrrolidinecarboxylic acid, 3-cyano-4-hydroxy-, 1,1-dimethylethylester, (3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-cyano-4-hydroxy-, 1,1-dimethylethylester, (3R,4R)-
• G85547
• (3R,4R)-Tert-butyl 3-cyano-4-hydroxypyrrolidine-1-carboxylate
• SCHEMBL13438546
• 895241-94-8
• 1445696-24-1
• TERT-BUTYL CIS-3-CYANO-4-HYDROXY-PYRROLIDINE-1-CARBOXYLATE

• Inchi： 1S/C10H16N2O3/c1-10(2,3)15-9(14)12-5-7(4-11)8(13)6-12/h7-8,13H,5-6H2,1-3H3/t7-,8+/m0/s1
• InChI Key： IEGAWSYJCQMVBM-JGVFFNPUSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1C#N

Computed Properties

• Exact Mass: 212.11609238Da
• Monoisotopic Mass: 212.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.6Ų